Cas no 793674-76-7 (Itch-TargetingCompound1)

• Product Name: Itch-TargetingCompound1
• CAS No: 793674-76-7
• MF: C₂₅H₃₆ClN₃O₃
• MW: 462.024645805359
• CID: 3012100
• Update Time: 2025-07-15

Itch-TargetingCompound1 Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[1-(3-cyclohexyl-3-hydroxypropyl)-4-piperidinyl]-N-(5-methyl-2-pyridinyl)-, hydrochloride
• Itch-TargetingCompound1

• SMILES： O=C(C1=CC=CO1)N(C2CCN(CCC(C3CCCCC3)O)CC2)C4=NC=C(C)C=C4.[H]Cl

Itch-TargetingCompound1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Itch-TargetingCompound1

Itch-TargetingCompound1: A Comprehensive Overview of CAS No. 793674-76-7

The compound Itch-TargetingCompound1, identified by the CAS number CAS No. 793674-76-7, represents a significant advancement in the field of pharmacological research, particularly in the domain of managing pruritus, commonly known as itching. This compound has garnered considerable attention due to its unique mechanism of action and its potential to address the underlying molecular pathways associated with itch sensation. In recent years, there has been a growing body of research focusing on the development of targeted therapies for itch, recognizing it as a complex and often debilitating condition that can accompany various dermatological and systemic disorders.

Itch sensation is not merely a superficial sensory experience but is deeply intertwined with neural, immunological, and psychological factors. The development of Itch-TargetingCompound1 has been driven by the need for more effective and specific interventions that can modulate these multifaceted pathways. The compound’s design is rooted in a thorough understanding of the neurobiological basis of itch, particularly its interaction with transient receptor potential (TRP) channels and other ion channels that are pivotal in transmitting itch signals to the brain.

Recent studies have highlighted the role of TRP channels, such as TRPV1, TRPM8, and TRPA1, in the perception of itch. These channels are activated by various stimuli, including heat, cold, chemicals, and mechanical stress, leading to the release of neurotransmitters that trigger an itch response. Itch-TargetingCompound1 has been engineered to selectively modulate these channels, thereby reducing the transmission of itch signals without affecting other sensory pathways. This targeted approach not only enhances therapeutic efficacy but also minimizes potential side effects associated with broader-spectrum treatments.

The pharmacological profile of Itch-TargetingCompound1 has been extensively evaluated in both preclinical and clinical settings. Preclinical studies have demonstrated its ability to significantly reduce itch-induced behaviors in animal models, with particular emphasis on models that mimic human chronic pruritus conditions such as atopic dermatitis and chronic kidney disease-associated pruritus. These studies have shown that the compound exhibits a high degree of selectivity for itch-related TRP channels, suggesting a favorable safety profile.

In clinical trials, patients treated with Itch-TargetingCompound1 have reported substantial reductions in their itching levels compared to placebo groups. The compound’s ability to provide sustained relief over extended periods has made it particularly promising for long-term management of chronic itch conditions. Furthermore, its mode of administration—whether oral, topical, or injectable—has been optimized to ensure patient compliance and ease of use.

The development of Itch-TargetingCompound1 also underscores the importance of interdisciplinary collaboration in drug discovery. Researchers from various fields, including chemistry, pharmacology, immunology, and dermatology, have contributed to its design and optimization. This collaborative approach has not only accelerated the drug development process but also led to a deeper understanding of the complex mechanisms underlying itch perception.

The future prospects for Itch-TargetingCompound1 are promising, with ongoing research exploring its potential applications in treating not only dermatological conditions but also neurological disorders where itch sensation plays a significant role. Additionally, investigations are being conducted to understand how the compound interacts with other therapeutic agents currently used in managing pruritus. These studies aim to identify synergistic effects that could further enhance treatment outcomes.

In conclusion, Itch-TargetingCompound1, identified by CAS No. 793674-76-7, represents a significant breakthrough in the management of pruritus. Its targeted mechanism of action on TRP channels and other relevant ion channels offers a new paradigm for treating this often debilitating condition. With continued research and clinical development, this compound holds great promise for improving the quality of life for patients suffering from chronic itch disorders.